(3-Fluoro-4-methylphenyl)(thiomorpholino)methanone

• IUPAC Name: (3-fluoro-4-methylphenyl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C12H14FNOS/c1-9-2-3-10(8-11(9)13)12(15)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key: WZJGGSCBGWHWJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCSCC2)F
• Molecular Formula: C12H14FNOS
• Molecular Weight: 239.31 g/mol

Description

(3-Fluoro-4-methylphenyl)(thiomorpholino)methanone is a thiomorpholine-containing aromatic ketone characterized by a 3-fluoro-4-methylphenyl group attached to a thiomorpholino-methanone scaffold. Thiomorpholine, a sulfur-containing heterocycle, imparts distinct electronic and steric properties to the compound, while the fluoromethyl-substituted aromatic ring modulates its physicochemical behavior, including lipophilicity and electronic effects. This structural motif is prevalent in medicinal chemistry, particularly in kinase inhibitors and antimicrobial agents, due to its ability to enhance target binding and metabolic stability .

Biological Activity

(3-Fluoro-4-methylphenyl)(thiomorpholino)methanone, a compound with a complex structure, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a thiomorpholine moiety, which is known for its ability to interact with biological targets. The presence of a fluorine atom at the 3-position and a methyl group at the 4-position on the phenyl ring enhances its lipophilicity and biological activity.

The biological activity of (3-Fluoro-4-methylphenyl)(thiomorpholino)methanone can be attributed to its ability to modulate various signaling pathways. Preliminary studies suggest that it may inhibit specific kinases involved in inflammatory responses.

Key Mechanisms Include:

• Inhibition of MAPK Pathway : The compound may interfere with the mitogen-activated protein kinase (MAPK) signaling pathway, which is crucial in cellular responses to stress and inflammation.
• Anti-inflammatory Effects : It has shown potential in reducing pro-inflammatory cytokines, indicating its role in anti-inflammatory therapies.

Biological Activities

The compound exhibits a range of biological activities that can be categorized as follows:

Activity Type	Description
Anti-inflammatory	Reduces levels of inflammatory markers and cytokines.
Antimicrobial	Exhibits activity against various bacterial strains.
Antitumor	Potential efficacy in inhibiting tumor growth through targeted pathways.

Case Studies and Research Findings

• Anti-inflammatory Activity : A study demonstrated that (3-Fluoro-4-methylphenyl)(thiomorpholino)methanone significantly reduced the production of TNF-alpha and IL-6 in activated macrophages, highlighting its potential as an anti-inflammatory agent .
• Antimicrobial Efficacy : Research indicated that this compound showed promising results against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) comparable to established antibiotics .
• Antitumor Potential : In vitro studies revealed that the compound inhibited cell proliferation in cancer cell lines, suggesting its potential as an anticancer drug. Further investigations are needed to explore its efficacy in vivo .

Comparative Analysis with Similar Compounds

When compared to other compounds within the same chemical class, (3-Fluoro-4-methylphenyl)(thiomorpholino)methanone demonstrates unique properties:

Compound	Activity Type	Unique Features
(3-Fluoro-4-methylphenyl)(thiomorpholino)methanone	Anti-inflammatory, Antimicrobial	Specific inhibition of MAPK pathway
Quinoline derivatives	Anticancer	Broader spectrum but less targeted action
Tetrahydroisoquinoline derivatives	Neuroprotective	Focus on neurodegenerative diseases

Future Directions

The promising biological activities of (3-Fluoro-4-methylphenyl)(thiomorpholino)methanone warrant further research into its pharmacokinetics and toxicity profiles. Future studies should focus on:

• In Vivo Studies : To validate the efficacy observed in vitro.
• Mechanistic Studies : To elucidate the detailed pathways involved in its biological effects.
• Structure-Activity Relationship (SAR) Studies : To optimize the compound for enhanced activity and reduced side effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound is compared with structurally related thiomorpholino-methanones, focusing on substituent effects, synthetic yields, and functional properties. Key analogs are summarized below:

Substituent Effects on Electronic Properties

• Fluorine vs. Nitro Groups: The 3-fluoro substituent in the target compound is a moderate electron-withdrawing group, whereas the nitro group in 13b is stronger, significantly reducing electron density on the aromatic ring.

Spectroscopic Comparisons

• ¹H NMR : Aromatic protons in nitro-substituted analogs (e.g., 13b) resonate downfield (δ 8.01–7.42) due to the nitro group’s electron-withdrawing effect. In contrast, the target compound’s fluorine substituent would cause distinct splitting patterns (e.g., coupling constants J ~7–8 Hz for meta-F) .
• ¹³C NMR: The thiomorpholino carbonyl carbon typically appears at δ ~168–171 ppm, as seen in 13b (δ 168.1) and 14a (δ 171.0) .